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Compound of Interest

Compound Name: Hydroxy Darunavir

Cat. No.: B1429731 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of Hydroxy Darunavir, a key metabolite of the antiretroviral drug Darunavir.

Following these guidelines will ensure the safety of laboratory personnel and the protection of

our environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Hydroxy Darunavir with the

appropriate safety measures. While a specific Safety Data Sheet (SDS) for Hydroxy
Darunavir is not readily available, the handling precautions for its parent compound, Darunavir,

provide a strong basis for safe practice.

Personal Protective Equipment (PPE): All personnel handling Hydroxy Darunavir should wear

the following:

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent

accidental splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for integrity before use and practice proper glove removal technique to avoid skin contact.

Protective Clothing: A lab coat or disposable gown should be worn to protect street clothing

and skin from contamination.
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk

of inhalation.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and have information about the

compound available.

Hydroxy Darunavir: Key Data
A clear understanding of the chemical properties of Hydroxy Darunavir is fundamental to its

safe handling and disposal. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C₂₇H₃₇N₃O₈S

Molecular Weight 563.7 g/mol

Solubility Soluble in DMSO and Methanol

Experimental Protocol: Disposal of Hydroxy
Darunavir
The disposal of Hydroxy Darunavir, as with any active pharmaceutical ingredient (API), must

be conducted in a manner that ensures complete deactivation and complies with all local, state,
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and federal regulations. The primary recommended method of disposal is through a licensed

hazardous waste disposal company.

Step 1: Waste Segregation and Collection

Identify Waste: All materials contaminated with Hydroxy Darunavir, including unused

compound, contaminated labware (e.g., vials, pipette tips), and used PPE, must be treated

as hazardous waste.

Use Designated Containers: Collect all Hydroxy Darunavir waste in a clearly labeled, leak-

proof hazardous waste container. The container should be compatible with the chemical

properties of the waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the name of the

chemical (Hydroxy Darunavir), and the associated hazards (e.g., "Toxic," "Chemical

Waste").

Step 2: Storage Pending Disposal

Secure Storage: Store the sealed hazardous waste container in a designated, secure area

away from incompatible materials.

Limited Accumulation: Adhere to institutional and regulatory limits on the amount of

hazardous waste that can be accumulated and the time it can be stored.

Step 3: Professional Disposal

Engage a Licensed Contractor: Arrange for the collection and disposal of the hazardous

waste by a licensed and reputable environmental services company.

Manifesting: Ensure that a hazardous waste manifest is completed accurately. This

document tracks the waste from the point of generation to its final disposal and is a legal

requirement.

Recommended Disposal Method: The preferred method for the destruction of

pharmaceutical waste like Hydroxy Darunavir is high-temperature incineration at a

permitted facility. This ensures the complete destruction of the active compound.
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Never dispose of Hydroxy Darunavir down the drain or in regular trash. This can lead to

environmental contamination and is a violation of regulatory standards.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Hydroxy Darunavir.
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Phase 1: In-Lab Handling

Phase 2: Professional Disposal

Identify Hydroxy Darunavir Waste
(Unused compound, contaminated labware, PPE)

Segregate into a Labeled,
Leak-Proof Hazardous Waste Container

Step 1.1

Store Securely in a
Designated Waste Accumulation Area

Step 1.2

Arrange for Pickup by a
Licensed Hazardous Waste Contractor

Transition to
External Disposal

Complete Hazardous Waste Manifest

Step 2.1

Transport to a Permitted
Treatment, Storage, and Disposal Facility (TSDF)

Step 2.2

Final Disposal via
High-Temperature Incineration

Step 2.3

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Hydroxy Darunavir.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Hydroxy
Darunavir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429731#hydroxy-darunavir-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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